Cas no 1805242-96-9 (4-Chloro-3-phenylpyridine-2-carbonyl chloride)

• Product Name: 4-Chloro-3-phenylpyridine-2-carbonyl chloride
• CAS No: 1805242-96-9
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 4903100
• Update Time: 2025-05-24

4-Chloro-3-phenylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-phenylpyridine-2-carbonyl chloride

• Inchi： 1S/C12H7Cl2NO/c13-9-6-7-15-11(12(14)16)10(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： MWQQYPCUNMFTSU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)Cl)C=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-phenylpyridine-2-carbonyl chloride

4-Chloro-3-phenylpyridine-2-carbonyl chloride: A Comprehensive Overview

The compound 4-Chloro-3-phenylpyridine-2-carbonyl chloride, identified by the CAS number 1805242-96-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The substitution pattern of this molecule includes a chlorine atom at the 4-position, a phenyl group at the 3-position, and a carbonyl chloride group at the 2-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-Chloro-3-phenylpyridine-2-carbonyl chloride typically involves multi-step reactions, often starting from a pyridine derivative. The introduction of the phenyl group and chlorine substituents requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing such compounds, reducing environmental impact while maintaining product quality.

In terms of applications, 4-Chloro-3-phenylpyridine-2-carbonyl chloride is widely used as an intermediate in organic synthesis. Its carbonyl chloride group makes it highly reactive, particularly in nucleophilic acyl substitution reactions. This reactivity is exploited in the preparation of various bioactive molecules, including pharmaceutical agents and agrochemicals. For instance, this compound has been employed in the synthesis of inhibitors targeting specific enzymes involved in disease pathways.

Recent studies have highlighted the potential of 4-Chloro-3-phenylpyridine-2-carbonyl chloride in drug discovery. Researchers have demonstrated that derivatives of this compound exhibit promising activity against cancer cells by modulating key signaling pathways. Additionally, its role as a building block in constructing complex heterocyclic frameworks has been explored, showcasing its versatility in medicinal chemistry.

The structural features of 4-Chloro-3-phenylpyridine-2-carbonyl chloride, particularly the electron-withdrawing groups on the pyridine ring, influence its electronic properties and reactivity. Computational studies have provided insights into its molecular interactions, aiding in the design of more efficient synthetic routes and applications. These findings underscore the importance of understanding the relationship between structure and function in organic compounds.

In conclusion, 4-Chloro-3-phenylpyridine-2-carbonyl chloride is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique chemical properties and reactivity make it an essential intermediate for constructing bioactive molecules. As research continues to uncover new potential uses for this compound, it remains a focal point for chemists seeking innovative solutions in pharmaceutical development.